Glycolonitrile
Glycolonitrile
Glycolonitrile is an cyanohydrin that is acetonitrile in which one of the hydrogens has been replaced by a hydroxy group.
Formaldehyde cyanohydrin is an odorless colorless oil with a sweetish taste. Used in the manufacture of intermediates in pharmaceutical production, as a component of synthetic resins, as a chemical intermediate for organic compounds, and as a solvent. (EPA, 1998)
Formaldehyde cyanohydrin is an odorless colorless oil with a sweetish taste. Used in the manufacture of intermediates in pharmaceutical production, as a component of synthetic resins, as a chemical intermediate for organic compounds, and as a solvent. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
107-16-4
VCID:
VC0089753
InChI:
InChI=1S/C2H3NO/c3-1-2-4/h4H,2H2
SMILES:
C(C#N)O
Molecular Formula:
C2H3NO
HOCH2CN
C2H3NO
HOCH2CN
C2H3NO
Molecular Weight:
57.05 g/mol
Glycolonitrile
CAS No.: 107-16-4
Main Products
VCID: VC0089753
Molecular Formula: C2H3NO
HOCH2CN
C2H3NO
Molecular Weight: 57.05 g/mol
| CAS No. | 107-16-4 |
|---|---|
| Product Name | Glycolonitrile |
| Molecular Formula | C2H3NO HOCH2CN C2H3NO |
| Molecular Weight | 57.05 g/mol |
| IUPAC Name | 2-hydroxyacetonitrile |
| Standard InChI | InChI=1S/C2H3NO/c3-1-2-4/h4H,2H2 |
| Standard InChIKey | LTYRAPJYLUPLCI-UHFFFAOYSA-N |
| SMILES | C(C#N)O |
| Canonical SMILES | C(C#N)O |
| Boiling Point | 361 °F at 760 mm Hg with slight decomposition (EPA, 1998) 183.0 °C 183 °C (slight decomp) 183 °C 361°F (Decomposes) |
| Colorform | COLORLESS, WATER-WHITE, OILY LIQUID |
| Density | 1.1 at 66 °F (NIOSH, 2016) 1.10 Relative density (water = 1): 1.1 (66°F): 1.10 |
| Flash Point | greater than 200 °F (NTP, 1992) |
| Melting Point | Less than -98° F (EPA, 1998) less than -72 °C -72 °C <-98°F |
| Physical Description | Formaldehyde cyanohydrin is an odorless colorless oil with a sweetish taste. Used in the manufacture of intermediates in pharmaceutical production, as a component of synthetic resins, as a chemical intermediate for organic compounds, and as a solvent. (EPA, 1998) Liquid COLOURLESS OILY LIQUID. Colorless, odorless, oily liquid. [Note: Forms cyanide in the body.] |
| Description | Glycolonitrile is an cyanohydrin that is acetonitrile in which one of the hydrogens has been replaced by a hydroxy group. Formaldehyde cyanohydrin is an odorless colorless oil with a sweetish taste. Used in the manufacture of intermediates in pharmaceutical production, as a component of synthetic resins, as a chemical intermediate for organic compounds, and as a solvent. (EPA, 1998) |
| Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) Very soluble in water, ethanol, and ethyl ether; insoluble in benzene. Soluble in water, ethanol, and diethyl ether but insoluble in chloroform and benzene. Solubility in water: good Soluble |
| Synonyms | cyanohydrin formaldehyde glycolonitrile hydroxyacetonitrile |
| Vapor Density | 1.96 (EPA, 1998) (Relative to Air) 1.96 (AIR= 1) Relative vapor density (air = 1): 2.0 |
| Vapor Pressure | 1 mm Hg at 145.4 °F (EPA, 1998) 1 MM HG @ 63 °C Vapor pressure, Pa at 63 °C: 100 (145°F): 1 mmHg |
| PubChem Compound | 7857 |
| Last Modified | Nov 11 2021 |
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